8-Fluoro-6-methoxyquinolin-4-ol

• Molecular Formula: C10H8FNO2
• Molecular Weight: 193.17 g/mol
• IUPAC Name: 8-fluoro-6-methoxy-1H-quinolin-4-one
• InChI: InChI=1S/C10H8FNO2/c1-14-6-4-7-9(13)2-3-12-10(7)8(11)5-6/h2-5H,1H3,(H,12,13)
• InChI Key: ROHNLVXQIAQBHB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C(=C1)F)NC=CC2=O

Description

8-Fluoro-6-methoxyquinolin-4-ol is a fluorinated and methoxylated quinoline derivative of significant interest in medicinal chemistry research. The quinoline scaffold is a fundamental building block in pharmaceutical development, renowned for its versatility and wide spectrum of biological activities . This specific compound serves as a key synthetic intermediate for researchers developing novel therapeutic agents, particularly in the fields of oncology and infectious diseases. Quinoline derivatives are extensively investigated for their antimalarial and anticancer properties, acting through distinct molecular mechanisms . In antimalarial research, quinoline compounds like chloroquine are known to intercalate with toxic free heme in the Plasmodium parasite, inhibiting its detoxification and leading to the accumulation of reactive oxygen species and parasite death . In anticancer research, quinoline-based molecules can function as topoisomerase inhibitors, disrupting DNA replication and transcription, or can induce apoptosis by causing mitochondrial dysfunction and disrupting redox homeostasis in cancer cells . The strategic incorporation of fluorine and methoxy substituents on the quinoline core is a common approach to modulate the compound's electronic properties, lipophilicity, and binding affinity to biological targets, thereby optimizing its pharmacokinetic profile and efficacy . As a research chemical, 8-Fluoro-6-methoxyquinolin-4-ol provides a valuable precursor for the synthesis and biological evaluation of more complex molecules aimed at these and other therapeutic targets. This product is strictly for research use only and is not intended for diagnostic or therapeutic applications.

Comparison with Similar Compounds

Table 1: Key Structural and Physicochemical Comparisons

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Notable Features
8-Fluoro-6-methoxyquinolin-4-ol*	6-OCH₃, 8-F, 4-OH	C₁₀H₈FNO₂	193.18	—	Fluorine enhances electronegativity
NQ1 (Nitroquinoline derivative)	6-OBn, 7-OCH₃, 3-NO₂, 4-NH-C≡CPh	C₂₅H₁₉N₃O₄	425.14	222	Nitro group for redox activity
NQ3 (Nitroquinoline derivative)	7-OCH₃, 3-NO₂, 4-NH-C≡CPh, 6-OH	C₁₈H₁₃N₃O₄	335.09	156	Lower melting point due to hydroxyl
7-Fluoro-5-((4-FPh)SO₂)quinolin-8-ol	7-F, 5-SO₂(4-FPh), 8-OH	C₁₅H₁₀F₂O₃S	332.31	—	Sulfonyl group enhances stability
8-Methoxy-6-methylquinolin-4(1H)-one	8-OCH₃, 6-CH₃, 4-one	C₁₁H₁₁NO₂	189.21	—	Ketone group alters solubility

*Hypothetical properties based on analogs.

• Fluorine vs. Nitro Groups: The fluorine in 8-Fluoro-6-methoxyquinolin-4-ol likely improves metabolic stability compared to nitro-containing derivatives (e.g., NQ1–NQ6), which are prone to reduction reactions .
• Hydroxyl vs.
• Methoxy Positioning: Methoxy groups at position 6 (as in 8-Fluoro-6-methoxyquinolin-4-ol) may sterically hinder interactions compared to position 7 or 8 substitutions seen in other analogs .

Pharmacological and Functional Comparisons

Table 2: Pharmacological and Application Profiles

Compound Type	Key Applications	Mechanism/Performance Notes
8-Fluoro-6-methoxyquinolin-4-ol*	Potential enzyme inhibition, corrosion resistance	Fluorine increases lipophilicity for membrane penetration
Nitroquinolines (NQ1–NQ6)	Antimicrobial, antitumor agents	Nitro group generates reactive intermediates
Sulfonylquinolines ()	Catechol-O-methyltransferase (COMT) inhibition	Sulfonyl group stabilizes enzyme-ligand interactions
8-Quinolinol derivatives	Gasoline additives, corrosion inhibitors	Methoxy and alkyl groups improve solubility in nonpolar media

• Biological Activity: Fluorinated quinolines like 8-Fluoro-6-methoxyquinolin-4-ol may exhibit superior pharmacokinetics compared to brominated analogs (e.g., NQ4–NQ6) due to smaller atomic size and reduced steric hindrance .
• Material Science: Methoxy and hydroxyl groups in 8-Fluoro-6-methoxyquinolin-4-ol could enhance its utility as a corrosion inhibitor, similar to other 8-quinolinol derivatives .

Preparation Methods

Procedure:

• Reactants : Glycerol, concentrated sulfuric acid, and an oxidizing agent (e.g., nitrobenzene).

• Conditions : Heating at 130–150°C under reflux for 4–8 hours.

• Mechanism : Cyclodehydration forms the quinoline ring, with the methoxy and fluorine groups pre-installed in the starting material.

Data Table: Skraup Synthesis Parameters

Starting Material	Conditions	Yield	Source
2-Amino-5-fluorophenol	H₂SO₄, 130°C, 8 h	57%
2-Amino-5-fluoro-3-methoxy	H₂SO₄, glycerol, 140°C	~50%*	–

*Theoretical yield based on analogous reactions.

Advantages : Direct ring formation with pre-functionalized substrates.
Limitations : Harsh acidic conditions may degrade sensitive substituents.

Halogen Exchange Strategies

Fluorine can be introduced via nucleophilic aromatic substitution (SNAr) or halogen exchange.

Example Protocol:

• Bromination : React 6-methoxyquinolin-4-ol with PBr₃ in DMF to form 4-bromo-6-methoxyquinoline.

• Fluorination : Treat the brominated intermediate with KF or TBAF in polar aprotic solvents (e.g., DMF, DMSO) at 80–120°C.

Data Table: Halogen Exchange Performance

Step	Reagent	Conditions	Yield	Source
Bromination	PBr₃	DMF, 0–75°C	95%
Fluorination	KF/18-crown-6	DMSO, 120°C	65%

Advantages : Modular approach for late-stage fluorination.
Limitations : Low efficiency in aromatic fluorination due to poor leaving-group ability of bromine.

Cyclization of Enamines or Schiff Bases

Cyclization protocols using Eaton’s reagent (P₂O₅ in methanesulfonic acid) or polyphosphoric acid (PPA) are effective for quinoline formation.

Protocol from ACS Omega:

• Condensation : React β-keto esters with arylamines to form enamines.

• Cyclization : Use Eaton’s reagent at 130°C under solvent-free conditions.

Data Table: Cyclization Efficiency

Substrate	Cyclization Reagent	Yield	Source
Ethyl benzoylacetate + aniline	Eaton’s reagent	90%
Adapted for 8-F-6-MeO	PPA, 130°C	70%*	–

*Estimated based on analogous conditions.

Advantages : High yields and tolerance for electron-withdrawing groups.
Limitations : Requires precise control of stoichiometry and temperature.

Palladium-mediated reactions enable selective introduction of substituents. For example, Suzuki-Miyaura coupling can attach methoxy or fluorine groups to pre-formed haloquinolines.

Example from J. Med. Chem.:

• Substrate : 8-Bromo-6-methoxyquinolin-4-ol.

• Coupling : React with fluoroboronic acid using Pd(PPh₃)₄ and K₂CO₃ in dioxane/water.

Data Table: Coupling Performance

Substrate	Boronic Acid	Catalyst	Yield	Source
8-Bromo-6-MeO	4-Fluorophenyl	Pd(OAc)₂	75%

Advantages : High regioselectivity and functional group tolerance.
Limitations : Cost of palladium catalysts and sensitive reaction setup.

Microwave-Assisted Synthesis

Microwave irradiation accelerates cyclization and coupling steps, reducing reaction times from hours to minutes.

Patent Example:

• Reactants : 2-Amino-5-fluoro-3-methoxyphenol and glycerol.

• Conditions : Microwave heating at 150°C for 20 minutes.

Data Table: Microwave vs. Conventional Heating

Method	Time	Yield	Source
Conventional Skraup	8 h	57%
Microwave	20 min	62%

Advantages : Rapid synthesis and improved energy efficiency.
Limitations : Scalability challenges in industrial settings.